molecular formula C18H15F3O3 B8477926 4-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}pent-1-en-3-one CAS No. 82967-84-8

4-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}pent-1-en-3-one

Cat. No.: B8477926
CAS No.: 82967-84-8
M. Wt: 336.3 g/mol
InChI Key: RPQFFZGCNCSOJY-UHFFFAOYSA-N
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Description

4-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}pent-1-en-3-one is a useful research compound. Its molecular formula is C18H15F3O3 and its molecular weight is 336.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

82967-84-8

Molecular Formula

C18H15F3O3

Molecular Weight

336.3 g/mol

IUPAC Name

4-[4-[4-(trifluoromethyl)phenoxy]phenoxy]pent-1-en-3-one

InChI

InChI=1S/C18H15F3O3/c1-3-17(22)12(2)23-14-8-10-16(11-9-14)24-15-6-4-13(5-7-15)18(19,20)21/h3-12H,1H2,2H3

InChI Key

RPQFFZGCNCSOJY-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)C=C)OC1=CC=C(C=C1)OC2=CC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The alcohol (600 mg) is stirred with 5 ml of 35% HClO4 in CH2Cl2 (5 ml) for about 20 minutes. The solution is then extracted with CH2Cl2 followed by washing, drying and evaporation. The product is then purified by prep. thin layer chromatography to give 4-[4-(4-trifluoromethylphenoxy)phenoxy]-3-oxo-1-pentene, MS m/e 336 (M+).
Quantity
600 mg
Type
reactant
Reaction Step One
[Compound]
Name
HClO4
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

The alcohol (600 mg) is stirred with 5 ml of 35% HClo4 in CH2Cl2 (5 ml) for about 20 minutes. The solution is then extracted with CH2Cl2 followed by washing, drying and evaporation. The product is then purified by prep. thin layer chromatography to give 4-[4-(4-trifluoromethylphenoxy)phenoxy]-3oxo-1-pentene, MS m/e 336 (M+).
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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